92-51-3

Bicyclohexyl

In Stock

• CAS RN:
• 92-51-3

• Formula:
• C12H22

• InChI:
• InChI=1S/C12H22/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h11-12H,1-10H2

• InChIKey:
• WVIIMZNLDWSIRH-UHFFFAOYSA-N

• 1,1’-Bicyclohexyl is a hydrocarbon component present in diesel fuel.
  Bicyclohexyl is a component of important biochemicals.
  

Acetophenone, 2-[(6-chloro-3-pyridazinyl)thio]-

• CAS RN:
• 18592-51-3

• Formula:
• C12H9ClN2OS

• InChI:
• InChI=1S/C12H9ClN2OS/c13-11-6-7-12(15-14-11)17-8-10(16)9-4-2-1-3-5-9/h1-7H,8H2

• InChIKey:
• XEPDFZCGSSDIGR-UHFFFAOYSA-N

• Acetophenone, 2-[(6-chloro-3-pyridazinyl)thio]-, also known as Acetophenone, 2-[(6-chloro-3-pyridazinyl)thio]-, is a useful research compound. Its molecular formula is C12H9ClN2OS and its molecular weight is 264.73 g/mol. The purity is usually 95%.

1-(3,5-Dimethoxyphenyl)heptan-1-one

In Stock

• CAS RN:
• 39192-51-3

• Formula:
• C15H22O3

• InChI:
• InChI=1S/C15H22O3/c1-4-5-6-7-8-15(16)12-9-13(17-2)11-14(10-12)18-3/h9-11H,4-8H2,1-3H3

• InChIKey:
• FMEATOMLFIVSDA-UHFFFAOYSA-N

• 1-(3,5-Dimethoxyphenyl)heptan-1-one is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.

3-((Piperazin-1-yl)methyl)benzenamine

In Stock

• CAS RN:
• 212392-51-3

• Formula:
• C11H17N3

• InChI:
• InChI=1S/C11H17N3/c12-11-3-1-2-10(8-11)9-14-6-4-13-5-7-14/h1-3,8,13H,4-7,9,12H2

• InChIKey:
• WQJUXLSPLDPDDF-UHFFFAOYSA-N

• 3-((Piperazin-1-yl)methyl)benzenamine is a useful research compound. Its molecular formula is C11H17N3 and its molecular weight is 191.27 g/mol. The purity is usually 95%.

7-(2,6-Dimethoxyphenyl)-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898792-51-3

• Formula:
• C15H20O5

• InChI:
• InChI=1S/C15H20O5/c1-19-12-8-6-9-13(20-2)15(12)11(16)7-4-3-5-10-14(17)18/h6,8-9H,3-5,7,10H2,1-2H3,(H,17,18)

• InChIKey:
• HPGVUUKWPWFECL-UHFFFAOYSA-N

• 7-(2,6-Dimethoxyphenyl)-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C15H20O5 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

(S)-benzyl tert-butyl (6-oxo-6-(4-(pyridin-4-yl)piperazin-1-yl)hexane-1,5-diyl)dicarbamate

In Stock

• CAS RN:
• 204692-51-3

• Formula:
• C28H39N5O5

• InChI:
• InChI=1S/C28H39N5O5/c1-28(2,3)38-26(35)30-14-8-7-11-24(31-27(36)37-21-22-9-5-4-6-10-22)25(34)33-19-17-32(18-20-33)23-12-15-29-16-13-23/h4-6,9-10,12-13,15-16,24H,7-8,11,14,17-21H2,1-3H3,(H,30,35)(H,31,36)/t24-/m0/s1

• InChIKey:
• ZZRJRBLQIQRNTR-DEOSSOPVSA-N

• (S)-benzyl tert-butyl (6-oxo-6-(4-(pyridin-4-yl)piperazin-1-yl)hexane-1,5-diyl)dicarbamate is a useful research compound. Its molecular formula is C28H39N5O5 and its molecular weight is 525.6 g/mol. The purity is usually 95%.

2H-Pyrrol-2-one, 3-acetyl-5-ethyl-1,5-dihydro-4-hydroxy-, (S)- (9CI)

• CAS RN:
• 128892-51-3

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c1-3-5-7(11)6(4(2)10)8(12)9-5/h5,11H,3H2,1-2H3,(H,9,12)/t5-/m0/s1

• InChIKey:
• KHNYGDRXPLYIOU-YFKPBYRVSA-N

• 2H-Pyrrol-2-one, 3-acetyl-5-ethyl-1,5-dihydro-4-hydroxy-, (S)- (9CI), also known as 2H-Pyrrol-2-one, 3-acetyl-5-ethyl-1,5-dihydro-4-hydroxy-, (S)- (9CI), is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18. The purity is usually 95%.

N2-(3,4-dimethoxyphenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine

In Stock

• CAS RN:
• 924892-51-3

• Formula:
• C21H24N6O3

• InChI:
• InChI=1S/C21H24N6O3/c1-28-17-9-8-16(14-18(17)29-2)23-20-24-19(22-15-6-4-3-5-7-15)25-21(26-20)27-10-12-30-13-11-27/h3-9,14H,10-13H2,1-2H3,(H2,22,23,24,25,26)

• InChIKey:
• QFABZFLHBBYGGT-UHFFFAOYSA-N

• N2-(3,4-dimethoxyphenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-((4-isopropylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953992-51-3

• Formula:
• C22H22ClN3O2S2

• InChI:
• InChI=1S/C22H22ClN3O2S2/c1-14(2)15-3-7-17(8-4-15)24-20(27)11-19-12-29-22(26-19)30-13-21(28)25-18-9-5-16(23)6-10-18/h3-10,12,14H,11,13H2,1-2H3,(H,24,27)(H,25,28)

• InChIKey:
• UMQJPQXJHJKURR-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-((4-isopropylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22ClN3O2S2 and its molecular weight is 460.01. The purity is usually 95%.

(3-Bromophenyl)(4-methylphenyl)methanone

In Stock

• CAS RN:
• 102092-51-3

• Formula:
• C14H11BrO

• InChI:
• InChI=1S/C14H11BrO/c1-10-5-7-11(8-6-10)14(16)12-3-2-4-13(15)9-12/h2-9H,1H3

• InChIKey:
• DMRAJWNBIABFSO-UHFFFAOYSA-N

• (3-Bromophenyl)(4-methylphenyl)methanone is a useful research compound. Its molecular formula is C14H11BrO and its molecular weight is 275.14 g/mol. The purity is usually 95%.

N-Chloroacetyl-3-aminophenylacetic acid

In Stock

• CAS RN:
• 1221792-51-3

• Formula:
• C10H10ClNO3

• InChI:
• InChI=1S/C10H10ClNO3/c11-6-9(13)12-8-3-1-2-7(4-8)5-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)

• InChIKey:
• JEGAALXSTQWCQY-UHFFFAOYSA-N

• N-Chloroacetyl-3-aminophenylacetic acid is a useful research compound. Its molecular formula is C10H10ClNO3 and its molecular weight is 227.64 g/mol. The purity is usually 95%.

3-[Cyclohexyl(methyl)amino]propanoic acid hydrochloride

In Stock

• CAS RN:
• 1797692-51-3

• Formula:
• C10H20ClNO2

• InChI:
• InChI=1S/C10H19NO2.ClH/c1-11(8-7-10(12)13)9-5-3-2-4-6-9;/h9H,2-8H2,1H3,(H,12,13);1H

• InChIKey:
• GTNNURAAHHYMIF-UHFFFAOYSA-N

• 3-[Cyclohexyl(methyl)amino]propanoic acid hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO2 and its molecular weight is 221.72 g/mol. The purity is usually 95%.

N-(1,3-benzothiazol-6-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1014092-51-3

• Formula:
• C13H12N4OS

• InChI:
• InChI=1S/C13H12N4OS/c1-8-5-11(16-17(8)2)13(18)15-9-3-4-10-12(6-9)19-7-14-10/h3-7H,1-2H3,(H,15,18)

• InChIKey:
• BXTOBLQKNBCSGT-UHFFFAOYSA-N

• N-(1,3-benzothiazol-6-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C13H12N4OS and its molecular weight is 272.33 g/mol. The purity is usually 95%.

3-((3-Ethynylphenyl)amino)-3-oxopropanoic acid

In Stock

• CAS RN:
• 1250692-51-3

• Formula:
• C11H9NO3

• InChI:
• InChI=1S/C11H9NO3/c1-2-8-4-3-5-9(6-8)12-10(13)7-11(14)15/h1,3-6H,7H2,(H,12,13)(H,14,15)

• InChIKey:
• BNULHEBXFQGNKP-UHFFFAOYSA-N

• 3-((3-Ethynylphenyl)amino)-3-oxopropanoic acid is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.197. The purity is usually 95%.

2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

In Stock

• CAS RN:
• 1695292-51-3

• Formula:
• C21H21NO4

• InChI:
• InChI=1S/C21H21NO4/c23-20(24)19(13-6-5-7-13)22-21(25)26-12-18-16-10-3-1-8-14(16)15-9-2-4-11-17(15)18/h1-4,8-11,13,18-19H,5-7,12H2,(H,22,25)(H,23,24)

• InChIKey:
• TXLUWFPQLXODBP-UHFFFAOYSA-N

• 2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

(3R)-7-Bromo-2,3-dihydro-1-benzofuran-3-amine

Usually In Stock

• CAS RN:
• 1213092-51-3

• Formula:
• C8H8BrNO

• InChI:
• InChI=1S/C8H8BrNO/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3,7H,4,10H2/t7-/m0/s1

• InChIKey:
• PYXLHRQWAAAYSM-ZETCQYMHSA-N

• (3R)-7-Bromo-2,3-dihydro-1-benzofuran-3-amine is a useful research compound. Its molecular formula is C8H8BrNO and its molecular weight is 214.06 g/mol. The purity is usually 95%.

1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(3-fluorophenyl)urea

In Stock

• CAS RN:
• 1797292-51-3

• Formula:
• C14H16FN5O

• InChI:
• InChI=1S/C14H16FN5O/c1-20(2)13-6-7-16-12(19-13)9-17-14(21)18-11-5-3-4-10(15)8-11/h3-8H,9H2,1-2H3,(H2,17,18,21)

• InChIKey:
• QRAWOKPTPHDWMS-UHFFFAOYSA-N

• 1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(3-fluorophenyl)urea is a useful research compound. Its molecular formula is C14H16FN5O and its molecular weight is 289.314. The purity is usually 95%.